N-(2,3-dichlorophenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide

• IUPAC Name: N'-(2,3-dichlorophenyl)-N-(2-morpholin-4-ylethyl)oxamide
• InChI: InChI=1S/C14H17Cl2N3O3/c15-10-2-1-3-11(12(10)16)18-14(21)13(20)17-4-5-19-6-8-22-9-7-19/h1-3H,4-9H2,(H,17,20)(H,18,21)
• InChI Key: AITYEXLBJFOFCN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCNC(=O)C(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C14H17Cl2N3O3
• Molecular Weight: 346.2 g/mol

Description

N-(2,3-dichlorophenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide, also known as DCE, is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the group of N-phenylpiperazines, which are known to have a wide range of biological activities.

Mechanism of Action

The mechanism of action of N-(2,3-dichlorophenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide is not fully understood, but it is believed to involve the modulation of serotonin signaling pathways. This compound has been shown to act as a partial agonist at the 5-HT1A receptor, which leads to an increase in serotonin release. This increase in serotonin signaling may be responsible for the antidepressant and anxiolytic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on serotonin signaling, this compound has also been shown to modulate the activity of other neurotransmitters such as dopamine and norepinephrine. This compound has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,3-dichlorophenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide in lab experiments is its high affinity for the 5-HT1A receptor, which makes it a useful tool for studying serotonin signaling pathways. However, one of the limitations of using this compound is its potential for off-target effects. This compound has been shown to have activity at other receptors besides the 5-HT1A receptor, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-(2,3-dichlorophenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide. One area of research is the development of more selective compounds that target the 5-HT1A receptor with fewer off-target effects. Another area of research is the investigation of the potential therapeutic effects of this compound in animal models of depression and anxiety. Additionally, the role of this compound in other physiological processes, such as inflammation and oxidative stress, warrants further investigation.

Scientific Research Applications

N-(2,3-dichlorophenyl)-N'-[2-(4-morpholinyl)ethyl]ethanediamide has been studied for its potential use in a wide range of scientific research applications. One of the most promising areas of research is in the field of neuroscience. This compound has been shown to have an affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This makes this compound a potential candidate for the development of new antidepressant and anxiolytic drugs.